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Introduction
Dimethiodal, also known as Methiodal Sodium or sodium iodomethanesulfonate, is a first-

generation, water-soluble, ionic, and monomeric iodinated contrast medium.[1][2][3][4]

Historically significant in the development of diagnostic imaging, it was introduced in the early

1930s for radiological procedures such as urography and myelography.[1][4][5] Its use has

been largely superseded by the development of safer, non-ionic, and lower-osmolality contrast

agents.[2][6] This technical guide provides a comprehensive review of the available scientific

literature on Dimethiodal, focusing on its chemical properties, synthesis, mechanism of action,

and associated adverse effects.

Physicochemical Properties
Dimethiodal is the sodium salt of iodomethanesulfonic acid. While detailed quantitative data

from modern analytical techniques are scarce in the available literature, fundamental properties

have been reported.
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Property Data Reference

Synonyms
Methiodal Sodium, Sodium

iodomethanesulfonate
[1][3]

Appearance White crystalline powder [3]

Taste
Slightly saline with a sweetish

aftertaste
[3]

Solubility Freely soluble in water [3]

Stability Unstable to light [3]

Iodine Content Approximately 52%

Synthesis
The synthesis of Dimethiodal sodium involves the reaction of methyl iodide with sodium sulfite.

[3] An alternative starting material mentioned in the literature is diiodomethane.[3]

Reactants

Reaction Product

Methyl Iodide (CH3I)

Reaction

Sodium Sulfite (Na2SO3)

Dimethiodal Sodium (CH2INaO3S)

Click to download full resolution via product page

Synthesis of Dimethiodal Sodium.

Mechanism of Action
The primary mechanism of action of Dimethiodal is as a radiopaque contrast agent. This effect

is attributable to the high atomic number of iodine, which is a component of the molecule.
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When administered, the iodine in Dimethiodal attenuates X-rays to a greater extent than the

surrounding soft tissues. This differential absorption of X-rays creates contrast in the resulting

radiographic image, allowing for the visualization of the structures or cavities into which the

agent has been introduced, such as the urinary tract or the spinal canal.[5] There is no

evidence in the reviewed literature to suggest that Dimethiodal acts on specific signaling

pathways; its utility is based on its physical properties.

Pharmacokinetics
Following intravenous administration for procedures like urography, Dimethiodal is excreted by

the kidneys.[5] It is believed that it may undergo a slight degree of tubular secretion, although

this has been a point of some uncertainty.[5]

Clinical Applications and Adverse Effects
Dimethiodal was primarily utilized in two main radiological procedures:

Urography: For the visualization of the urinary tract.

Myelography: For imaging the spinal canal.[2]

While it was a significant advancement in its time, the use of Dimethiodal, particularly in

myelography, was associated with significant adverse effects. The most notable of these is

adhesive arachnoiditis, an inflammatory condition of the membranes surrounding the spinal

cord that can lead to chronic pain and neurological deficits.[7] Other reported adverse effects

include muscle spasms, which were thought to be due to irritation of the motor nerve roots in

the spinal canal.[7] The development of newer, less toxic contrast media has led to the

discontinuation of Dimethiodal in clinical practice.[2]

Experimental Protocols
Detailed experimental protocols for the synthesis, preclinical testing, or clinical trials of

Dimethiodal are not readily available in modern scientific literature. The available descriptions

of its synthesis are brief and lack the detailed methodology expected in contemporary chemical

publications. Similarly, clinical reports from the era of its use often lack the rigorous detail and

statistical analysis that are standard in current clinical trial reporting.
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Conclusion
Dimethiodal represents an important step in the history of medical imaging. As one of the early

water-soluble iodinated contrast agents, it paved the way for the development of the safer and

more effective contrast media used today. However, due to its association with significant

adverse effects, particularly adhesive arachnoiditis, and the advent of superior alternatives, it is

no longer in clinical use. The available literature provides a historical overview of its properties

and applications but lacks the detailed quantitative data and experimental protocols that are the

hallmarks of modern pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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